Cas no 30884-39-0 (ethyl N-carbamimidoylcarbamate)

ethyl N-carbamimidoylcarbamate structure

30884-39-0 structure

Product Name:ethyl N-carbamimidoylcarbamate

CAS No:30884-39-0

Molecular Formula:C₄H₉N₃O₂

Molecular Weight:131.133

CID:3404369

PubChem ID:13462912

ethyl N-carbamimidoylcarbamate Properties

Names and Identifiers

- CARBAMIC ACID, (AMINOIMINOMETHYL)-, ETHYL ESTER
- Carbamic acid, N-(aminoiminomethyl)-, ethyl ester
- ethyl N-carbamimidoylcarbamate
- ethyl N-(diaminomethylidene)carbamate
- SCHEMBL1579477
- 30884-39-0
- N-ethoxycarbonylguanidine
- RAMWAPBGTMMDSI-UHFFFAOYSA-N
- AKOS006339553
- G59188
- EN300-133162
- n-carbethoxyguanidine
- ethoxycarbonylguanidine
- InChIKey： RAMWAPBGTMMDSI-UHFFFAOYSA-N
- Inchi： InChI=1S/C4H9N3O2/c1-2-9-4(8)7-3(5)6/h2H2,1H3,(H4,5,6,7,8)

Computed Properties

Exact Mass: 131.069476538Da
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 2
Monoisotopic Mass: 131.069476538Da
Heavy Atom Count: 9
Complexity: 128
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 90.7Å²

ethyl N-carbamimidoylcarbamate Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time	Inquiry
1PlusChem	1P01A702-50mg	ethyl N-carbamimidoylcarbamate	30884-39-0	95%	50mg	$239.00	2024-05-06
Aaron	AR01A78E-50mg	ethyl N-carbamimidoylcarbamate	30884-39-0	95%	50mg	$230.00
Enamine	EN300-133162-0.05g	ethyl N-carbamimidoylcarbamate	30884-39-0	95%	0.05g	$149.0

ethyl N-carbamimidoylcarbamate Related Literature

1. The development of imin-based tandem Michael–Mannich cyclocondensation through a single-electron transfer (SET)/energy transfer (EnT) pathway in the use of methylene blue (MB+) as a photo-redox catalyst†

Farzaneh Mohamadpour RSC Adv., 2022,12, 10701-10710
2. Covalent cannabinoid receptor ligands – structural insight and selectivity challenges†

Ian Liddle,Michelle Glass,Joel D. A. Tyndall,Andrea J. Vernall RSC Med. Chem., 2022,13, 497-510
3. Transition-metal quinoxaline complexes. Part V. Nickel(II) derivatives

J. Chem. Soc. A, 1968, 8-10
4. Novel light-emitting polymers derived from fluorene and maleimide

Qiang Peng,Zhiyun Lu,Yan Huang,Minggui Xie,Dan Xiao,Dechun Zou J. Mater. Chem., 2003,13, 1570-1574
5. Elasticity of cardiac cells on the polymer substrates with different stiffness: an atomic force microscopy study†

Xiaoli Shi,Lei Qin,Xuejie Zhang,Chunyang Xiong,Jing Fang,Xiaohong Fang,Youyi Zhang Phys. Chem. Chem. Phys., 2011,13, 7540-7545
6. A sustained-release Trametinib bio-multifunction hydrogel inhibits orthodontically induced inflammatory root resorption†

RSC Adv., 2022,12, 16444-16453
7. Index: 1938

J. Proc. Inst. Chem. GB Irel., 1938,62, 525-528
8. Thermally induced intermetallic Rh1Zn1 nanoparticles with high phase-purity for highly selective hydrogenation of acetylene†

Xiaocheng Lan,Yu Wang,Boyang Liu,Zhenyu Kang,Tiefeng Wang Chem. Sci., 2024,15, 1758-1768
9. Molecular dynamics study of thermal transport in a dinaphtho[2,3-b:2′,3′-f]thieno[3,2-b]thiophene (DNTT) organic semiconductor†

Xinyu Wang,Jingchao Zhang,Yue Chen,Paddy K. L. Chan Nanoscale, 2017,9, 2262-2271
10. Dopant arrangements in Y-doped BaZrO3 under processing conditions and their impact on proton conduction: a large-scale first-principles thermodynamics study

Shusuke Kasamatsu,Osamu Sugino,Takafumi Ogawa,Akihide Kuwabara J. Mater. Chem. A, 2020,8, 12674-12686

Related Categories

Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Guanidines

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